Cas no 78-27-3 (1-ethynylcyclohexan-1-ol)

• Product Name: 1-ethynylcyclohexan-1-ol
• CAS No: 78-27-3
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD00003858
• CID: 34110
• PubChem ID: 6525
• Update Time: 2026-04-13

1-ethynylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Ethynylcyclohexanol
• Cyclohexyl ethynyl carbinol
• 1-Ethynyl-1-cyclohexanol
• 1-Ethin-1-cyclohexanol
• 1-Ethynyl-1-cyclohex
• 1-Ethynyl-1-cyclohexano
• 1-ethynyl-1-hydroxycyclohexane
• 1-ethynyl-cyclohexan-1-ol
• 1-ethynyl-cyclohexano
• 1-ETHYNYLCYCLOHEXANOL-1
• Ethynylcyclohexanol
• 1-Ethynylcyclohexan-1-ol
• CYCLOHEXANOL, 1-ETHYNYL-
• (1-Hydroxycyclohexyl)ethyne
• 1-ethynyl-cyclohexanol
• 1-ethynyl cyclohexanol
• QYLFHLNFIHBCPR-UHFFFAOYSA-N
• 6RV04025EH
• Ethynylcyclohexan-1-ol
• Cyclohexanol, ethynyl-
• NSC8194
• PubChem1896
• 1-Ethynyl-1-cyclohexa
• AMY37050
• AI3-07064
• BCP04342
• AKOS009156705
• J-504613
• DTXSID0021757
• F8883-8239
• UNII-6RV04025EH
• SCHEMBL36060
• E0297
• CAS-78-27-3
• BRN 0471404
• 28652-54-2
• EINECS 249-123-3
• DTXCID801757
• Q27265398
• CS-W011179
• 1-ethynylcyclohexane-1-ol
• EN300-152788
• WLN: L6TJ AQ A1UU1
• Tox21_302106
• NSC 8194
• FT-0607765
• N11899
• MFCD00003858
• EINECS 201-100-9
• 4-06-00-00348 (Beilstein Handbook Reference)
• 78-27-3
• 1-Ethynyl-1-cyclohexanol, >=99%
• BB 0253696
• A3540
• EC 201-100-9
• NCGC00255158-01
• InChI=1/C8H12O/c1-2-8(9)6-4-3-5-7-8/h1,9H,3-7H
• NSC-8194
• CHEMBL394631
• LS-57165
• 1-Hydroxy-1-ethynylcyclohexane
• 1-(1-Ethynyl)cyclohexanol
• LS-13454
• NS00002418
• DB-254824
• DB-027413
• DTXSID001058894
• 1Ethynyl1cyclohexanol
• (1Hydroxycyclohexyl)ethyne
• Cyclohexanol, 1ethynyl
• 1Ethynylcyclohexan1ol
• 201-100-9
• 1Ethynyl1hydroxycyclohexane
• FE34314
• 1-ethynylcyclohexan-1-ol

• MDL： MFCD00003858
• Inchi： 1S/C8H12O/c1-2-8(9)6-4-3-5-7-8/h1,9H,3-7H2
• InChI Key： QYLFHLNFIHBCPR-UHFFFAOYSA-N
• SMILES： OC1(C#C)CCCCC1
• BRN： 0471404

Computed Properties

• Exact Mass: 124.08900
• Monoisotopic Mass: 124.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White crystals.
• Density: 0.967 g/mL at 25 °C(lit.)
• Melting Point: 30-33 °C (lit.)
• Boiling Point: 174°C
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: 1.481-1.483
• PH: 7 (1g/l, H2O, 20℃)
• Solubility: 10 g/L (20°C)
• Water Partition Coefficient: 10 g/L (20 ºC)
• PSA: 20.23000
• LogP: 1.31480
• Vapor Pressure: <1 mmHg ( 20 °C)
• Solubility: Uncertain

1-ethynylcyclohexan-1-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H311
• Warning Statement： P280,P312
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 21/22-36/38
• Safety Instruction： S36/37-S36/37/39-S26
• RTECS：GV9100000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21/22; R36
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：1.3-8.7%(V)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-ethynylcyclohexan-1-ol

Chemical Profile of 1-ethynylcyclohexan-1-ol (CAS No. 78-27-3)

1-ethynylcyclohexan-1-ol, with the chemical formula C₈H₈O, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 78-27-3, uniquely identifies it in scientific literature and industrial applications. This compound belongs to the class of vinyl ethers and is characterized by the presence of an alkyne functional group, which makes it a versatile intermediate in synthetic chemistry. The cyclohexane ring provides steric and electronic properties that influence its reactivity, making it a valuable building block for more complex molecules.

The synthesis of 1-ethynylcyclohexan-1-ol typically involves the reaction of cyclohexanol with acetylene or related acetylenic compounds under controlled conditions. Advanced synthetic methodologies have been developed to enhance yield and purity, often employing catalytic systems such as palladium-based catalysts to facilitate the coupling reactions. These methods are critical in pharmaceutical applications where high purity is essential for subsequent drug development processes.

In recent years, 1-ethynylcyclohexan-1-ol has garnered attention in the pharmaceutical industry due to its potential as a precursor for bioactive molecules. Researchers have explored its utility in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The alkyne group can be further functionalized through cross-coupling reactions, such as Suzuki or Sonogashira couplings, to introduce diverse substituents and enhance pharmacological properties. This flexibility has made it a focal point in medicinal chemistry.

One of the most compelling aspects of 1-ethynylcyclohexan-1-ol is its role in developing novel materials. Its structural features allow for the creation of polymers with unique properties, including biodegradability and biocompatibility. These materials are being investigated for use in drug delivery systems, where controlled release mechanisms are crucial for therapeutic efficacy. The compound's ability to form stable linkages with other molecules also makes it suitable for creating conjugates that can target specific biological pathways.

The chemical reactivity of 1-ethynylcyclohexan-1-ol extends beyond pharmaceutical applications. It has been utilized in agrochemical research as a precursor for herbicides and fungicides. The alkyne functionality can be modified to produce derivatives that exhibit potent biological activity against pests and pathogens. This dual utility underscores the importance of this compound in addressing diverse industrial challenges.

Recent advancements in computational chemistry have further illuminated the potential of 1-ethynylcyclohexan-1-ol. Molecular modeling studies have predicted new synthetic pathways and revealed insights into its interactions with biological targets. These simulations have helped researchers design experiments more efficiently, reducing the time required to develop new compounds from bench to market. The integration of machine learning algorithms has also enabled the discovery of novel derivatives with enhanced properties.

The environmental impact of synthesizing and using 1-ethynylcyclohexan-1-ol is another area of growing interest. Green chemistry principles have guided efforts to develop more sustainable synthetic routes, minimizing waste and reducing energy consumption. For instance, solvent-free reactions and catalytic systems that employ recyclable materials have been explored to mitigate environmental concerns. These innovations align with global efforts to promote sustainable chemical practices.

In conclusion, 1-ethynylcyclohexan-1-ol (CAS No. 78-27-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for developing innovative solutions across multiple industries. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of chemical innovation.